Cas no 2460755-48-8 (2-difluoromethanesulfonylethan-1-amine hydrochloride)

• Product Name: 2-difluoromethanesulfonylethan-1-amine hydrochloride
• CAS No: 2460755-48-8
• MF: C₃H₈ClF₂NO₂S
• MW: 195.615925788879
• MDL: MFCD32702900
• CID: 5669458
• PubChem ID: 154832814
• Update Time: 2025-10-17

2-difluoromethanesulfonylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-difluoromethanesulfonylethan-1-amine hydrochloride
• 2-((DIFLUOROMETHYL)SULFONYL)ETHAN-1-AMINE HCL
• EN300-26980817
• AT28066
• Z4513896261
• 2460755-48-8
• 2-(Difluoromethylsulfonyl)ethanamine;hydrochloride

• MDL： MFCD32702900
• Inchi： 1S/C3H7F2NO2S.ClH/c4-3(5)9(7,8)2-1-6;/h3H,1-2,6H2;1H
• InChI Key： ICBOOSGIAWZWBL-UHFFFAOYSA-N
• SMILES： Cl.S(C(F)F)(CCN)(=O)=O

Computed Properties

• Exact Mass: 194.9932337g/mol
• Monoisotopic Mass: 194.9932337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-difluoromethanesulfonylethan-1-amine hydrochloride

2-Difluoromethanesulfonylethan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2460755-48-8, known as 2-difluoromethanesulfonylethan-1-amine hydrochloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. The name itself is a combination of several key components: difluoromethanesulfonyl, which refers to the sulfonyl group substituted with two fluorine atoms, and ethan-1-amine, indicating an ethyl amine structure. The hydrochloride salt form suggests that this compound is often used in its protonated form, which can influence its reactivity and solubility.

Recent studies have highlighted the importance of difluoromethanesulfonyl groups in enhancing the stability and reactivity of organic compounds. The presence of fluorine atoms in the sulfonyl group not only increases the molecule's electron-withdrawing effect but also contributes to its thermal stability. This makes 2-difluoromethanesulfonylethan-1-amine hydrochloride a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of difluoromethanesulfonyl chloride. This intermediate is then reacted with ethan-1-amine to form the corresponding amine derivative, which is subsequently converted into its hydrochloride salt. The reaction conditions, including temperature and solvent choice, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have further optimized these synthesis pathways, making them more efficient and environmentally friendly.

One of the most promising applications of 2-difluoromethanesulfonylethan-1-amine hydrochloride lies in its use as a building block for bioactive compounds. Its ability to undergo various nucleophilic substitutions and additions makes it versatile in organic synthesis. For instance, researchers have explored its role in constructing sulfonamide-containing drugs, which are known for their potent pharmacological activities. Additionally, the compound has shown potential in materials science, particularly in the development of advanced polymers and coatings.

The chemical stability of 2-difluoromethanesulfonylethan-1-amine hydrochloride is another area that has been extensively studied. Its resistance to hydrolysis under mild conditions makes it suitable for long-term storage and use in diverse chemical environments. Furthermore, its solubility properties have been optimized through modifications to the substituent groups, enabling better compatibility with various reaction media.

In conclusion, 2-difluoromethanesulfonylethan-1-amine hydrochloride (CAS No 2460755-48-8) stands out as a critical molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, enhanced by the presence of fluorine atoms and a sulfonyl group, positions it as an essential intermediate in modern organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific and industrial innovations.